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Compound of Interest

Compound Name: Lys-CoA-Tat

Cat. No.: B15547638

This document provides crucial safety and logistical information for the proper handling and
disposal of Lys-CoA-Tat, a bioactive compound utilized by researchers, scientists, and drug
development professionals. Adherence to these procedural guidelines is paramount for
ensuring personnel safety and environmental protection. As a specific Safety Data Sheet (SDS)
for Lys-CoA-Tat is not readily available, these procedures are based on general best practices
for handling potentially bioactive and uncharacterized research chemicals. It is imperative to
consult your institution's Environmental Health and Safety (EHS) department for specific
protocols and regulatory requirements.

I. Chemical and Safety Data Overview

A thorough understanding of a chemical's properties is the foundation of safe handling and
disposal. Lys-CoA-Tat is a conjugate of lysine, coenzyme A, and a Tat peptide. The Tat peptide
component is a cell-penetrating peptide, which may influence handling procedures.[1][2][3][4]
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Property Information Citation
Chemical Name Lys-CoA-Tat [5]
Molecular Formula C95H168N41033P3S [5]
Molecular Weight 2537.6 g/mol [5]
CAS Number 872702-36-8 [5]

Known Biological Activity

Inhibitor of p300 histone

acetyltransferase (HAT).

[6]

Inferred Hazards

As with any uncharacterized
research chemical, it should be
handled as a potentially
hazardous substance. The
toxicological properties have
not been thoroughly

investigated.

[7]

Il. Inmediate Safety Precautions and Personal
Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that all necessary personal protective

equipment is worn and that you are working in a designated and properly ventilated area,

preferably a chemical fume hood.

PPE Category

Specification

Eye/Face Protection

Chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile), a lab

coat, and closed-toe shoes.

Respiratory Protection

Use in a chemical fume hood to minimize

inhalation exposure.

Emergency Procedures:
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 In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing.[7]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.

[7]

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[7]

e If swallowed: Do NOT induce vomiting. Wash out mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[7]

lll. Step-by-Step Disposal Protocol

The disposal of Lys-CoA-Tat must comply with all local, state, and federal regulations for
hazardous waste. Never dispose of this chemical down the drain or in regular trash.

Waste Segregation and Collection:
¢ Solid Waste:

o Contaminated Labware: All disposable items that have come into contact with Lys-CoA-
Tat (e.qg., gloves, pipette tips, vials, bench paper) must be collected in a designated, leak-
proof container lined with a heavy-duty plastic bag. This container must be clearly labeled
as "Hazardous Waste" with the appropriate hazard symbols.

o Unused or Expired Chemical: Pure, unused, or expired Lys-CoA-Tat should be disposed
of in its original container if possible. If not, it should be placed in a sealed, compatible
container. The container must be labeled as "Hazardous Waste" with the full chemical
name "Lys-CoA-Tat".

e Liquid Waste:

o Agueous and Organic Solutions: All solutions containing Lys-CoA-Tat must be collected in
a dedicated, shatter-resistant, and leak-proof container. This container must be clearly
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labeled as "Hazardous Waste" and list all chemical components, including "Lys-CoA-Tat,"
and their approximate concentrations.

o Solvent Segregation: Do not mix aqueous and organic solvent waste streams unless
specifically permitted by your institution's EHS department.

Decontamination:

All surfaces and non-disposable equipment that may have been contaminated with Lys-CoA-
Tat should be decontaminated. This can typically be achieved by wiping with a suitable solvent
(e.g., 70% ethanol), followed by a thorough cleaning with soap and water. All materials used for
decontamination (e.g., wipes, paper towels) must be disposed of as hazardous solid waste.

Waste Pickup and Disposal:

Contact your institution's EHS department to schedule a pickup for your hazardous waste. Do
not attempt to transport or dispose of the waste yourself.

IV. Experimental Protocol: In Vitro Histone
Acetyltransferase (HAT) Assay

Lys-CoA-Tat is known to be an inhibitor of the p300 histone acetyltransferase.[6] The following
is a general protocol for an in vitro HAT assay where this compound might be used.

Materials:

e Recombinant p300 enzyme

o Histone H3 peptide substrate

e Acetyl-CoA

e Lys-CoA-Tat (as inhibitor)

o Assay buffer (e.g., 50 mM Tris-HCI pH 8.0, 10% glycerol, 1. mM DTT, 1 mM PMSF)

» Detection reagent (specific to the assay format, e.g., radioactive label, antibody, or
fluorescent probe)
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Procedure:

Prepare a reaction mixture containing the assay buffer, histone H3 peptide substrate, and
recombinant p300 enzyme in a microplate well.

« To the inhibitor wells, add varying concentrations of Lys-CoA-Tat. To control wells, add the
vehicle control.

e Pre-incubate the plate at 30°C for 15 minutes to allow the inhibitor to bind to the enzyme.
« Initiate the reaction by adding Acetyl-CoA to all wells.
 Incubate the plate at 30°C for 1-2 hours.

» Stop the reaction by adding a stop solution (e.g., a solution containing a high concentration
of free CoA or a denaturing agent).

» Detect the level of histone acetylation using an appropriate method. The signal will be
inversely proportional to the inhibitory activity of Lys-CoA-Tat.

V. Visualizations: Signaling Pathway and
Experimental Workflow

The following diagrams illustrate the biological context and experimental use of Lys-CoA-Tat.
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Caption: Cellular uptake and inhibitory action of Lys-CoA-Tat on p300/CBP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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